N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide

• Molecular Formula: C16H14F3NO
• Molecular Weight: 293.28 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H14F3NO/c1-10-5-3-6-11(2)14(10)20-15(21)12-7-4-8-13(9-12)16(17,18)19/h3-9H,1-2H3,(H,20,21)
• InChI Key: LOGNEVIYEXWERE-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CC(=CC=C2)C(F)(F)F

Description

N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide, also known as DMTF, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzamide family and has been found to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and analgesic effects. In

Scientific Research Applications

N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is its potential as an anti-inflammatory agent. Studies have shown that N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide can inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, and can also inhibit the activation of NF-κB, a key transcription factor involved in the inflammatory response.
N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide has also been found to exhibit antitumor activity. Studies have shown that N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide can induce apoptosis in cancer cells and can also inhibit the proliferation of cancer cells. In addition, N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide has been found to enhance the efficacy of chemotherapy drugs such as cisplatin and doxorubicin.

Mechanism of Action

The mechanism of action of N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide is not fully understood, but it is thought to involve the inhibition of various signaling pathways involved in inflammation and cancer. N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide has been found to inhibit the activation of NF-κB, a key transcription factor involved in the inflammatory response. In addition, N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide has been found to inhibit the activity of COX-2, an enzyme involved in the production of prostaglandins, which are mediators of inflammation.
Biochemical and Physiological Effects:
N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide has been found to exhibit a wide range of biochemical and physiological effects. In addition to its anti-inflammatory and antitumor effects, N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide has been found to exhibit analgesic effects. Studies have shown that N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide can reduce pain in animal models of inflammatory pain and neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide is its versatility. It has been found to exhibit a wide range of biological activities, making it an attractive target for scientific research. In addition, N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide is relatively easy to synthesize and can be obtained in large quantities.
One of the limitations of N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide is its potential toxicity. Studies have shown that N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide can be toxic to certain cell types at high concentrations. In addition, N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide has been found to exhibit low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide. One area of research is the development of novel N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide analogs with improved pharmacological properties. Another area of research is the investigation of the potential use of N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Finally, further studies are needed to fully understand the mechanism of action of N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide and its potential applications in scientific research.

Synthesis Methods

The synthesis of N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide involves the reaction of 2,6-dimethylphenylamine with 3-(trifluoromethyl)benzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform and is typically carried out under reflux conditions. The resulting product is then purified using column chromatography to obtain pure N-(2,6-dimethylphenyl)-3-(trifluoromethyl)benzamide.